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Compound of Interest

Compound Name: 3-Chloro-6-methylpyridazine

Cat. No.: B130396 Get Quote

This technical guide provides an in-depth overview of 3-Chloro-6-methylpyridazine, a

heterocyclic compound of significant interest in the fields of pharmaceutical and agrochemical

research. This document outlines its chemical properties, applications, and general

experimental considerations for its use in a laboratory setting.

Core Chemical and Physical Properties
3-Chloro-6-methylpyridazine is a pyridazine derivative characterized by the presence of a

chloro and a methyl group on the pyridazine ring.[1] These substitutions enhance its reactivity,

making it a valuable intermediate in the synthesis of more complex molecules.[1]

Below is a summary of its key quantitative properties:

Property Value Source

Molecular Formula C5H5ClN2 [1][2][3][4]

Molecular Weight 128.56 g/mol [1][2][3][4]

CAS Number 1121-79-5 [2][3]

Melting Point 58 - 62 °C [1][3]

Appearance
White to yellow to orange

powder/crystal
[1]
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Applications in Research and Development
3-Chloro-6-methylpyridazine serves as a crucial building block in several areas of chemical

synthesis and life science research:

Pharmaceutical Development: It is a key intermediate in the synthesis of various

pharmaceuticals, with notable applications in the development of drugs targeting

neurological disorders.[1]

Agrochemicals: The compound is utilized in the formulation of herbicides and fungicides to

improve crop protection.[1]

Biochemical Research: Researchers use 3-Chloro-6-methylpyridazine to investigate

enzyme interactions and metabolic pathways.[1]

Material Science: It is also explored for its potential in creating advanced materials, such as

specialized coatings and polymers.[1]

Conceptual Workflow: Derivative Synthesis and
Screening
The following diagram illustrates a generalized workflow for the synthesis and screening of

novel derivatives of 3-Chloro-6-methylpyridazine in a drug discovery context. This process

highlights the logical progression from a starting material to a potential lead compound.
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A generalized workflow for drug discovery using 3-Chloro-6-methylpyridazine.

Experimental Protocols and Handling
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Given its role as a reactive intermediate, proper handling and storage of 3-Chloro-6-
methylpyridazine are essential.

Storage and Handling:

Storage: Store in a cool, dry place, typically between 2 - 8 °C.[1] For long-term storage of

stock solutions, -80°C (up to 6 months) or -20°C (up to 1 month) in a sealed, moisture-free

environment is recommended.[5]

Safety: The compound is harmful if swallowed and causes skin and serious eye irritation.[2]

It may also cause an allergic skin reaction.[2] Appropriate personal protective equipment

(PPE), including gloves, eye shields, and a dust mask, should be used.[3]

General Protocol for Stock Solution Preparation:

The following is a generalized protocol for preparing a stock solution for in vivo or in vitro

experiments, based on common methodologies. Researchers should adapt this protocol based

on their specific experimental needs and solubility tests.

Initial Solubilization: Begin by dissolving 3-Chloro-6-methylpyridazine in a minimal amount

of an organic solvent such as Dimethyl Sulfoxide (DMSO).[5]

Addition of Surfactants/Co-solvents: To improve solubility and stability in aqueous solutions,

other solvents can be added sequentially. For example, after initial dissolution in DMSO,

PEG300 can be added, followed by a surfactant like Tween-80.[5]

Aqueous Phase Addition: The final step involves the addition of a saline or buffer solution to

reach the desired final concentration.[5]

Dissolution Assistance: If precipitation occurs during preparation, gentle heating and/or

sonication can be used to aid in complete dissolution.[5]

Storage: Once prepared, the solution should be aliquoted and stored appropriately to

prevent degradation from repeated freeze-thaw cycles.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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